Cas no 2172058-91-0 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbutanoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbutanoic acid
• CAS No: 2172058-91-0
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6307823
• PubChem ID: 165577369
• Update Time: 2025-07-23

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbutanoic acid
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-2-methylbutanoic acid
• EN300-1541109
• 2172058-91-0

• Inchi： 1S/C25H30N2O5/c1-16(23(28)26-13-12-17(2)24(29)30)11-14-27-25(31)32-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22H,11-15H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： LQVAHVANISZBHD-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)C(NCCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbutanoic acid

Introduction to 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbutanoic Acid (CAS No. 2172058-91-0)

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbutanoic acid, identified by its CAS number 2172058-91-0, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly its fluoren-9-ylmethoxycarbonyl moiety and the presence of multiple amide functionalities, contribute to its potential as a building block for the synthesis of novel therapeutic agents.

The fluoren-9-ylmethoxycarbonyl group is a key structural element that imparts specific electronic and steric properties to the molecule. This group is commonly used in the pharmaceutical industry due to its ability to enhance the binding affinity and selectivity of drug candidates. The presence of this moiety in 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbutanoic acid suggests that it may be a valuable intermediate in the development of targeted therapies. Recent studies have highlighted the importance of fluorinated aromatic compounds in drug design, demonstrating their potential to improve pharmacokinetic properties and reduce metabolic degradation.

In addition to the fluoren-9-ylmethoxycarbonyl group, the compound features multiple amide bonds, which are crucial for stabilizing the three-dimensional structure of peptides and proteins. These amide functionalities can also serve as points of modification, allowing for further derivatization to create more complex molecular architectures. The combination of these structural elements makes 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbutanoic acid a versatile tool for synthetic chemists and pharmacologists.

The synthesis of this compound involves a series of well-defined chemical transformations, including protection-deprotection strategies and selective functionalization. The use of advanced synthetic techniques has enabled researchers to produce high-purity samples of this molecule, which are essential for subsequent biological evaluation. The growing interest in this compound is reflected in the increasing number of publications that describe its use in various research applications.

One area where 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbutanoic acid has shown particular promise is in the development of protease inhibitors. Proteases are enzymes that play critical roles in many biological processes, including signal transduction, DNA replication, and protein degradation. Inhibiting these enzymes has been a major focus of drug discovery efforts due to their involvement in various diseases, such as cancer and inflammation. The unique structural features of this compound make it an attractive candidate for designing protease inhibitors with improved efficacy and selectivity.

Recent research has demonstrated that derivatives of this compound can effectively inhibit specific proteases by binding to their active sites. This binding interaction can be modulated by optimizing the structure of the molecule, particularly by fine-tuning the positioning and electronic properties of the functional groups. The ability to fine-tune these properties makes 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbutanoic acid a valuable scaffold for developing novel protease inhibitors.

The potential applications of this compound extend beyond protease inhibition. Its structural framework also makes it suitable for use as a precursor in the synthesis of other bioactive molecules. For instance, researchers have explored its use in generating peptidomimetics, which are designed to mimic the biological activity of natural peptides but with improved stability and pharmacokinetic properties. These peptidomimetics have shown promise in preclinical studies as potential therapeutic agents for various diseases.

The growing body of evidence supporting the utility of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbutanoic acid has also led to its incorporation into several high-throughput screening campaigns aimed at identifying new drug candidates. These screening efforts have leveraged the compound's unique structural features to identify novel bioactive molecules with potential therapeutic applications. The results from these campaigns have underscored the importance of this compound as a valuable tool in drug discovery.

In conclusion, 4-4-{(9H-fluoren -9 -yl)methoxycarbonyl}amino}-2 -methylbutanamido -2 -methylbutanoic acid (CAS No. 2172058 -91 -0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, particularly its fluorenylmethoxycarbonyl moiety and multiple amide functionalities, make it an attractive scaffold for designing novel therapeutic agents. Recent studies have highlighted its utility in developing protease inhibitors and peptidomimetics, demonstrating its versatility as a building block for drug discovery efforts.